Cas no 2287331-04-6 (tert-butyl 3-(7-cyano-6-fluoro-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate)

• Product name: tert-butyl 3-(7-cyano-6-fluoro-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate
• CAS No: 2287331-04-6
• MF: C₁₆H₁₈FN₅O₂
• MW: 331.344826221466
• CID: 6170643
• PubChem ID: 165737991

tert-butyl 3-(7-cyano-6-fluoro-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(7-cyano-6-fluoro-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate
• EN300-6750499
• 2287331-04-6

• Inchi： 1S/C16H18FN5O2/c1-16(2,3)24-15(23)21-7-6-10(9-21)22-14-11(8-18)12(17)4-5-13(14)19-20-22/h4-5,10H,6-7,9H2,1-3H3
• InChI Key： OSFQOLGKTZFONS-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C#N)N(C1CN(C(=O)OC(C)(C)C)CC1)N=N2

Computed Properties

• Exact Mass: 331.14445300g/mol
• Monoisotopic Mass: 331.14445300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84Ų
• XLogP3: 1.9

Additional information on tert-butyl 3-(7-cyano-6-fluoro-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate

Research Brief on tert-Butyl 3-(7-Cyano-6-Fluoro-1H-1,2,3-Benzotriazol-1-yl)Pyrrolidine-1-Carboxylate (CAS: 2287331-04-6)

The compound tert-butyl 3-(7-cyano-6-fluoro-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate (CAS: 2287331-04-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel benzotriazole derivatives, which are known for their diverse pharmacological properties. The presence of both cyano and fluoro substituents on the benzotriazole ring enhances its reactivity and binding affinity, making it a valuable scaffold for targeting various enzymes and receptors. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that tert-butyl 3-(7-cyano-6-fluoro-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate exhibits promising inhibitory activity against several disease-relevant targets. For instance, it has shown potent inhibition of protein kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Additionally, its ability to modulate inflammatory pathways has been explored in the context of autoimmune diseases, with preliminary results indicating reduced cytokine production in treated models.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges related to metabolic stability remain. Researchers are currently exploring structural modifications to improve its bioavailability and reduce off-target effects. Collaborative efforts between academia and industry are underway to advance this compound into preclinical development, with the aim of identifying lead candidates for further optimization.

In conclusion, tert-butyl 3-(7-cyano-6-fluoro-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate represents a promising chemical entity with broad therapeutic potential. Its unique structural features and biological activity make it a valuable tool for drug discovery, and ongoing research is expected to uncover additional applications in the treatment of various diseases. Future studies should focus on elucidating its mechanism of action and evaluating its safety profile in more complex biological systems.